Cas no 1436112-14-9 (4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione)

4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione is a fluorinated piperazinyl butanedione derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 3-fluorophenyl group and a propargyl-substituted piperazine moiety, which may enhance binding affinity and selectivity in biological targets. The compound's unique design offers opportunities for further derivatization, making it a versatile intermediate in drug discovery. Its fluorinated aromatic ring can improve metabolic stability, while the propargyl group provides a handle for click chemistry modifications. This compound is of interest for studying structure-activity relationships in CNS or receptor-targeted therapies. Proper handling is required due to its reactive functional groups.
4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione structure
1436112-14-9 structure
Product Name:4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione
CAS No:1436112-14-9
MF:C18H21FN2O2
MW:316.369948148727
CID:5444689
PubChem ID:71998602
Update Time:2025-08-02

4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione Chemical and Physical Properties

Names and Identifiers

    • 1436112-14-9
    • EN300-26622827
    • Z1266497256
    • AKOS016940542
    • 4-(3-Fluorophenyl)-2-methyl-1-(4-prop-2-ynylpiperazin-1-yl)butane-1,4-dione
    • 4-(3-FLUOROPHENYL)-2-METHYL-1-[4-(PROP-2-YN-1-YL)PIPERAZIN-1-YL]BUTANE-1,4-DIONE
    • 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione
    • Inchi: 1S/C18H21FN2O2/c1-3-7-20-8-10-21(11-9-20)18(23)14(2)12-17(22)15-5-4-6-16(19)13-15/h1,4-6,13-14H,7-12H2,2H3
    • InChI Key: OBQFYTRJDBYDEM-UHFFFAOYSA-N
    • SMILES: C(N1CCN(CC#C)CC1)(=O)C(C)CC(C1=CC=CC(F)=C1)=O

Computed Properties

  • Exact Mass: 316.15870608g/mol
  • Monoisotopic Mass: 316.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 477.9±45.0 °C(Predicted)
  • pka: 5.20±0.10(Predicted)

4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622827-0.05g
4-(3-fluorophenyl)-2-methyl-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]butane-1,4-dione
1436112-14-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione

Comprehensive Overview of 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione (CAS No. 1436112-14-9)

The compound 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione (CAS No. 1436112-14-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl group and a propynyl-piperazine moiety, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for novel compounds like 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione has surged, driven by advancements in precision medicine and targeted therapies. This compound's CAS No. 1436112-14-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its fluorinated aromatic ring and alkynyl-piperazine side chain are often highlighted in discussions about structure-activity relationships (SAR) and pharmacokinetic optimization.

One of the key reasons for the growing interest in this compound is its potential role in addressing unmet medical needs. For instance, researchers are exploring its utility in neurodegenerative diseases and metabolic disorders, topics that dominate current biomedical literature. The 3-fluorophenyl moiety is particularly noteworthy, as fluorination is a common strategy to enhance drug-like properties such as metabolic stability and membrane permeability. These attributes align with the broader trend of fluorine-containing pharmaceuticals, which account for a significant portion of newly approved drugs.

From a synthetic chemistry perspective, 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione presents intriguing challenges and opportunities. The incorporation of a propynyl group into the piperazine ring requires careful optimization to ensure yield and purity, a topic frequently discussed in organic chemistry forums. Moreover, the compound's butanedione backbone offers versatility for further derivatization, making it a valuable scaffold for medicinal chemistry projects.

The compound's CAS No. 1436112-14-9 is also associated with patent applications and proprietary research, underscoring its commercial potential. Companies and academic institutions are actively investigating its intellectual property landscape, particularly in jurisdictions with robust pharmaceutical innovation ecosystems. This aligns with the broader industry focus on small-molecule drug discovery and the development of next-generation therapeutics.

In summary, 4-(3-Fluorophenyl)-2-methyl-1-[4-(2-propyn-1-yl)-1-piperazinyl]-1,4-butanedione represents a compelling case study in modern drug development. Its structural complexity, combined with its potential biological activities, makes it a focal point for researchers aiming to bridge the gap between chemical innovation and therapeutic application. As the scientific community continues to unravel its properties, this compound is poised to remain a topic of discussion in both academic and industrial settings.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.